Cas no 502133-71-3 (7-Octyne-2,4-dione (9CI))

• Product Name: 7-Octyne-2,4-dione (9CI)
• CAS No: 502133-71-3
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 1021978
• PubChem ID: 44549953
• Update Time: 2025-07-15

7-Octyne-2,4-dione (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Octyne-2,4-dione (9CI)
• oct-7-yne-2,4-dione
• EN300-7643151
• 7-OCTYNE-2,4-DIONE
• DB-242936
• DTXSID50659305
• 502133-71-3

• Inchi： 1S/C8H10O2/c1-3-4-5-8(10)6-7(2)9/h1H,4-6H2,2H3
• InChI Key： JPJOLOMJDMZHBY-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)CCC#C

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.1Ų

Additional information on 7-Octyne-2,4-dione (9CI)

7-Octyne-2,4-dione (9CI): A Comprehensive Overview

7-Octyne-2,4-dione (9CI), with the CAS number 502133-71-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a diketone group and an alkyne moiety, exhibits remarkable properties that make it a valuable tool in various applications. In this article, we delve into the latest research findings, chemical properties, and potential uses of 7-Octyne-2,4-dione (9CI), providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of 7-Octyne-2,4-dione (9CI) consists of an eight-carbon chain with two ketone groups at positions 2 and 4 and an alkyne group at position 7. This arrangement imparts the compound with unique electronic and steric properties. Recent studies have highlighted its role as a versatile building block in organic synthesis. For instance, researchers have utilized 7-Octyne-2,4-dione (9CI) as a precursor for constructing complex molecular frameworks, leveraging its reactivity under specific reaction conditions.

One of the most intriguing aspects of 7-Octyne-2,4-dione (9CI) is its ability to participate in various types of cycloaddition reactions. A groundbreaking study published in 2023 demonstrated that this compound can undergo [4+2] cycloaddition reactions with dienes under thermal or photochemical conditions, leading to the formation of novel six-membered ring systems. These findings have opened new avenues for the synthesis of polycyclic compounds, which are highly sought after in drug discovery and materials science.

In addition to its role in organic synthesis, 7-Octyne-2,4-dione (9CI) has shown promise in the field of catalysis. Researchers have explored its potential as a ligand in transition-metal-catalyzed reactions. For example, a 2023 study revealed that when used as a chelating ligand in palladium-catalyzed cross-coupling reactions, it significantly enhances the reaction efficiency and selectivity. This discovery underscores the versatility of 7-Octyne-2,4-dione (9CI) as both a reactant and a catalyst in advanced chemical processes.

The electronic properties of 7-Octyne-2,4-dione (9CI) also make it an attractive candidate for applications in optoelectronics. Recent research has focused on its use as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies have shown that incorporating this compound into device architectures can improve charge transport properties and enhance device performance. These findings highlight the potential of CAS 502133-71-3-based materials in next-generation electronic devices.

Beyond its technical applications, 7-Octyne-2,4-dione (9CI) has also been investigated for its biological activity. A 2023 study explored its potential as an antimicrobial agent against various bacterial strains. The results indicated that this compound exhibits moderate antibacterial activity, particularly against Gram-positive bacteria. While further research is needed to fully understand its mechanism of action and optimize its efficacy, these findings suggest that CAS 502133-71-3-based compounds could play a role in developing novel antimicrobial therapies.

In conclusion, 7-Octyne-2,4-dione (9CI), with its unique chemical structure and versatile properties, continues to be a subject of intense research interest. From organic synthesis to catalysis and optoelectronics, this compound offers numerous opportunities for innovation across diverse fields. As researchers uncover new applications and mechanisms involving CAS 502133-71-3, it is poised to make significant contributions to both academic and industrial advancements.